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Compound of Interest

Compound Name: Fepradinol, (S)-

Cat. No.: B12701265 Get Quote

Essential Safety and Disposal Protocols for Researchers

In the dynamic environment of scientific research and drug development, the safe handling and

disposal of chemical compounds are paramount. For (S)-Fepradinol, a research-grade

chemical, a definitive Safety Data Sheet (SDS) outlining specific disposal procedures is not

readily available. Therefore, it is imperative to adopt a conservative approach, treating the

substance as hazardous waste to ensure the safety of laboratory personnel and minimize

environmental impact. This guide provides a comprehensive framework for the proper disposal

of (S)-Fepradinol, drawing upon established best practices for laboratory chemical waste

management.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of (S)-Fepradinol waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

(S)-Fepradinol: Key Data
While specific toxicity and environmental hazard data for (S)-Fepradinol are not extensively

documented, the following information from publicly available sources can inform safe handling

practices.
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Property Value Source

Molecular Formula C₁₂H₁₉NO₂ PubChem[1]

Molecular Weight 209.28 g/mol PubChem[1]

IUPAC Name

2-[(2-hydroxy-2-

phenylethyl)amino]-2-

methylpropan-1-ol

PubChem[1]

CAS Number 36981-91-6 PubChem[1]

Step-by-Step Disposal Protocol for (S)-Fepradinol
The following protocol is based on general guidelines for the disposal of research-grade

chemicals and hazardous laboratory waste.[2][3][4][5][6][7][8]

Step 1: Waste Classification and Segregation

Treat all (S)-Fepradinol waste, including the pure compound, solutions, and contaminated

materials, as hazardous chemical waste.[2][5]

Do not mix (S)-Fepradinol waste with other waste streams unless compatibility has been

confirmed.[4][7] Specifically, segregate it from incompatible materials such as strong

oxidizing agents.

Step 2: Waste Collection and Containerization

Collect (S)-Fepradinol waste in a designated, leak-proof container that is chemically

compatible with the substance.[4][5][7] The original container is often a suitable choice.[6]

Ensure the container has a secure, tight-fitting screw cap.[4] The container must be kept

closed except when adding waste.[4][5][7]

Fill the container to no more than 90% of its capacity to allow for expansion and prevent

spills.

Step 3: Labeling of Hazardous Waste
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Clearly label the waste container with the words "Hazardous Waste."[4][5]

The label must include the full chemical name, "(S)-Fepradinol," and list all other

components of the waste, including solvents and their approximate concentrations.[5]

Chemical formulas or abbreviations are not acceptable.[5]

Indicate the date when waste was first added to the container.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.[4]

The SAA should be a secondary containment system, such as a chemical-resistant tray, to

contain any potential leaks.[5]

Ensure the SAA is away from drains and sources of ignition.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[5]

Do not dispose of (S)-Fepradinol down the drain or in the regular trash.[2][8][9] Evaporation

of the waste is also not a permissible disposal method.[2][7]

Step 6: Disposal of Empty Containers

Because the acute toxicity of (S)-Fepradinol is not well-established, it is prudent to treat its

empty containers as if they held an acutely toxic substance (an EPA P-listed waste).

Triple-rinse the empty container with a suitable solvent that can dissolve (S)-Fepradinol.[2][3]

[5]

Collect the rinsate as hazardous waste and add it to your (S)-Fepradinol waste container.[2]

[5][7]
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After triple-rinsing, deface or remove the original label, and the container may then be

disposed of in the regular laboratory trash or recycling, in accordance with institutional

policies.[2][3]

Step 7: Spill Cleanup

In the event of a spill, absorb the material with an inert absorbent, such as vermiculite or

sand.

Collect the contaminated absorbent and any other cleanup materials in a sealed container.

Label the container as "Hazardous Waste" with a description of the contents and dispose of

it through your institution's EHS office.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (S)-

Fepradinol waste in a laboratory setting.
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Generation of (S)-Fepradinol Waste

Is this a chemical waste?

Treat as Hazardous Waste

 Yes 

Follow Institutional Protocol
for Non-Hazardous Waste

 No 

Select Chemically
Compatible Container

Label Container:
'Hazardous Waste'

+ Full Chemical Name(s)
+ Date

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Container Full or
No Longer in Use?

 No 

Contact Environmental Health &
Safety (EHS) for Pickup

 Yes 

EHS Transports for
Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of (S)-Fepradinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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